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Compound of Interest

Compound Name: 2,2,4,6-Tetramethylheptane

Cat. No.: B15456692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,2,4,6-tetramethylheptane. Due to the limited availability of detailed

experimental protocols in the published literature for this specific isomer, this document also

presents a plausible, generalized synthetic methodology based on established principles for

the synthesis of highly branched alkanes.

Core Data Presentation
The following table summarizes the key quantitative data for 2,2,4,6-tetramethylheptane.
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Property Value Source

CAS Number 61868-46-0 [1]

Molecular Formula C₁₁H₂₄ [1]

Molecular Weight 156.31 g/mol [1]

IUPAC Name 2,2,4,6-tetramethylheptane [1]

Boiling Point 162.2 °C (estimated)

Melting Point -57.06 °C (estimated)

Density 0.7298 g/cm³ (estimated)

Refractive Index 1.4101 (estimated)

Plausible Experimental Protocol for Synthesis
While a specific, detailed experimental protocol for the synthesis of 2,2,4,6-
tetramethylheptane is not readily available in the surveyed scientific literature, a common and

effective method for the synthesis of highly-branched alkanes involves the use of a Grignard

reaction followed by dehydration and subsequent hydrogenation. The following represents a

generalized, illustrative protocol for the potential synthesis of 2,2,4,6-tetramethylheptane.

Reaction Scheme:

Grignard Reagent Formation: Preparation of isobutylmagnesium bromide from isobutyl

bromide and magnesium metal in an anhydrous ether solvent.

Carbonyl Addition: Reaction of the Grignard reagent with a suitable ketone, such as methyl

isobutyl ketone, to form a tertiary alcohol after acidic workup.

Dehydration: Elimination of water from the tertiary alcohol using a strong acid catalyst (e.g.,

sulfuric acid or phosphoric acid) to yield a mixture of alkenes.

Hydrogenation: Catalytic hydrogenation of the alkene mixture, typically using a palladium on

carbon (Pd/C) catalyst, to yield the final saturated alkane, 2,2,4,6-tetramethylheptane.
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Detailed Illustrative Methodology:

Step 1: Preparation of Isobutylmagnesium Bromide. In a flame-dried, three-necked flask

equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium

turnings and a small crystal of iodine to anhydrous diethyl ether under an inert atmosphere

(e.g., nitrogen or argon). Slowly add a solution of isobutyl bromide in anhydrous diethyl ether

from the dropping funnel to initiate the reaction. Once the reaction begins, add the remaining

isobutyl bromide solution at a rate that maintains a gentle reflux. After the addition is

complete, continue to stir the mixture until the magnesium is consumed.

Step 2: Synthesis of 2,4,6-trimethylheptan-4-ol. Cool the Grignard reagent to 0 °C in an ice

bath. Slowly add a solution of methyl isobutyl ketone in anhydrous diethyl ether from the

dropping funnel. After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours. Quench the reaction by the slow addition of a

saturated aqueous solution of ammonium chloride. Separate the ether layer, and extract the

aqueous layer with diethyl ether. Combine the organic layers, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure to obtain the crude tertiary alcohol.

Step 3: Dehydration to Alkenes. To the crude 2,4,6-trimethylheptan-4-ol, add a catalytic

amount of a strong acid such as phosphoric acid. Heat the mixture and distill the resulting

alkene products. Wash the distillate with a saturated sodium bicarbonate solution and then

with brine. Dry the organic layer over anhydrous calcium chloride and distill to obtain the

purified alkene mixture.

Step 4: Hydrogenation to 2,2,4,6-Tetramethylheptane. Dissolve the alkene mixture in a

suitable solvent such as ethanol or ethyl acetate. Add a catalytic amount of 10% palladium

on carbon. Subject the mixture to a hydrogen atmosphere (typically using a balloon or a

hydrogenation apparatus) and stir vigorously at room temperature until the reaction is

complete (as monitored by TLC or GC). Filter the reaction mixture through a pad of celite to

remove the catalyst and wash with the solvent. Remove the solvent under reduced pressure

to yield the crude 2,2,4,6-tetramethylheptane. Further purification can be achieved by

fractional distillation.

Mandatory Visualization
The following diagram illustrates a plausible synthetic pathway for 2,2,4,6-tetramethylheptane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15456692?utm_src=pdf-body
https://www.benchchem.com/product/b15456692?utm_src=pdf-body
https://www.benchchem.com/product/b15456692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15456692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Intermediate Stages

Final Product

Isobutyl bromide

Isobutylmagnesium bromide

 + Mg, Et2O

Methyl isobutyl ketone

2,4,6-trimethylheptan-4-ol

 + Methyl isobutyl ketone

Alkene Mixture

 Dehydration (H+)

2,2,4,6-Tetramethylheptane

 Hydrogenation (H2, Pd/C)

Click to download full resolution via product page

Caption: A plausible synthetic route to 2,2,4,6-tetramethylheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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